Cas no 1807101-29-6 (3',4'-Bis(trifluoromethyl)-2'-bromoacetophenone)

• Product Name: 3',4'-Bis(trifluoromethyl)-2'-bromoacetophenone
• CAS No: 1807101-29-6
• MF: C₁₀H₅BrF₆O
• MW: 335.040523290634
• CID: 4972485
• Update Time: 2023-08-24

3',4'-Bis(trifluoromethyl)-2'-bromoacetophenone Chemical and Physical Properties

Names and Identifiers

• 3',4'-Bis(trifluoromethyl)-2'-bromoacetophenone

• Inchi： 1S/C10H5BrF6O/c1-4(18)5-2-3-6(9(12,13)14)7(8(5)11)10(15,16)17/h2-3H,1H3
• InChI Key： MVBDYOXDMDYURE-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C)=O)C=CC(C(F)(F)F)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 323
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1